Cas no 91794-15-9 (20-ethyl-1,16-dimethoxy-4-(methoxymethyl)aconitane-6,8,13,14-tetrol)

20-ethyl-1,16-dimethoxy-4-(methoxymethyl)aconitane-6,8,13,14-tetrol structure
91794-15-9 structure
Product Name:20-ethyl-1,16-dimethoxy-4-(methoxymethyl)aconitane-6,8,13,14-tetrol
CAS No:91794-15-9
MF:C24H39NO6
MW:437.569567918777
CID:1970492
PubChem ID:185130
Update Time:2025-07-31

20-ethyl-1,16-dimethoxy-4-(methoxymethyl)aconitane-6,8,13,14-tetrol Chemical and Physical Properties

Names and Identifiers

    • 20-ethyl-1,16-dimethoxy-4-(methoxymethyl)aconitane-6,8,13,14-tetrol
    • Aconitane-6,8,14-triol, 20-ethyl-1,16-dimethoxy-4-(methoxymethyl)-, (1α,6β,14α,16β)-
    • Foresticine
    • Longtouconitine B
    • (1alpha,6alpha,14alpha,16beta)-20-ethyl-1,16-dimethoxy-4-(methoxymethyl)aconitane-6,8,14-triol
    • 91794-15-9
    • DTXSID10919518
    • 11-ethyl-6,16-dimethoxy-13-(methoxymethyl)-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecane-4,5,8,18-tetrol
    • Forsticine
    • Inchi： 1S/C24H39NO6/c1-5-25-10-22(11-29-2)7-6-15(31-4)24-13-8-12-14(30-3)9-23(28,16(13)18(12)26)17(21(24)25)19(27)20(22)24/h12-21,26-28H,5-11H2,1-4H3/t12-,13-,14+,15+,16-,17?,18?,19-,20-,21?,22+,23-,24?/m1/s1
    • InChI Key： AUFPYCWNRDFSAE-AQNRAOKPSA-N
    • SMILES： O([C@H]1CC[C@]2(CN(CC)C3C4[C@]5(C[C@H](OC)[C@@H]6C([H])(O)[C@H]5[C@@]([H])(C6)C13[C@]2([H])[C@@H]4O)O)COC)C

Computed Properties

  • Exact Mass: 453.272653
  • Monoisotopic Mass: 453.272653
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 5
  • Complexity: 798
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 13
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 112
  • XLogP3: -1.1

Experimental Properties

  • Density: 1.37
  • Boiling Point: 591.2°C at 760 mmHg
  • Flash Point: 311.3°C
  • Refractive Index: 1.619

20-ethyl-1,16-dimethoxy-4-(methoxymethyl)aconitane-6,8,13,14-tetrol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T31846-5mg
Foresticine
 91794-15-9
5mg
 ￥ 7000 2023-09-07
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T31846-5 mg
Foresticine
 91794-15-9
5mg
 ￥7000.00 2023-03-23

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